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Compound of Interest

Compound Name: SR94

Cat. No.: B4054192

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the proper dosing and
administration of SR9009 for in vivo mouse studies. The protocols and data presented are
collated from peer-reviewed scientific literature to assist in the design of rigorous and
reproducible experiments.

Introduction to SR9009

SR9009 is a synthetic REV-ERB agonist that has garnered significant interest for its potential
therapeutic applications in metabolic diseases, cardiovascular conditions, and neurological
disorders. It acts as a potent modulator of the core circadian clock machinery by binding to the
nuclear receptors REV-ERBa and REV-ERB[3, which are key regulators of gene expression
involved in metabolism and inflammation. However, it is crucial to note that recent studies have
also identified REV-ERB-independent effects of SR9009, suggesting a more complex
mechanism of action.[1][2][3][4][5]

General Dosing and Administration Guidelines

The majority of in vivo mouse studies utilize intraperitoneal (i.p.) injection for the administration
of SR9009 due to its poor oral bioavailability. The dosage and frequency of administration are
highly dependent on the specific research question and the mouse model being used.

Vehicle Preparation
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A common vehicle for dissolving SR9009 for i.p. injection is a mixture of DMSO, Cremophor EL
(or Tween-80), and PBS or saline. A frequently cited formulation is:

e 5% DMSO / 10% Cremophor EL / 85% PBSI[6]

e 15% Cremophor EL in saline

e DMSO, PEG300, Tween-80, and Saline[7]

It is recommended to prepare the working solution fresh on the day of use.[7]

Dosing Protocols for Specific Research Areas

The following tables summarize common dosing regimens for SR9009 in various mouse
models.

Table 1: SR9009 Dosing in Cardiac Remodeling Mouse
Models
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Table 2: SR9009 Dosing in Metabolic Disorder Mouse

Models
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Table 3: SR9009 Dosing in Neurological Mouse Models

© 2025 BenchChem. All rights reserved.

4/11

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3343186/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3343186/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12277734/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12277734/
https://pubmed.ncbi.nlm.nih.gov/37161366/
https://pubmed.ncbi.nlm.nih.gov/37161366/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7529425/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7529425/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b4054192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Administr
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Detailed Experimental Protocols
Protocol 1: Transverse Aortic Constriction (TAC) Model

for Cardiac Hypertrophy

¢ Animal Model: Male C57BL/6J mice, 8-10 weeks old.

e Surgical Procedure:

Anesthetize the mouse with isoflurane.

[¢]

[¢]

o

a 7-0 silk suture against a 27-gauge needle.

o

o

e SR9009 Administration:

Perform a thoracotomy to expose the aortic arch.

Close the chest and allow the mouse to recover.

Ligate the transverse aorta between the innominate and left common carotid arteries with

Remove the needle to create a constriction of a defined diameter.

o Prepare SR9009 solution in 5% DMSO/10% Cremophor EL/85% PBS at a concentration

of 10 mg/mL.[6]
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o Starting one day post-TAC surgery, administer SR9009 at 100 mg/kg via intraperitoneal
injection once daily for 6 weeks.[6]

o Administer an equivalent volume of the vehicle to the control group.

o Endpoint Analysis:
o Monitor cardiac function weekly using echocardiography.

o At the end of the study, sacrifice the mice and harvest the hearts for histological analysis
(e.g., H&E, Masson's trichrome staining) and molecular analysis (e.g., qPCR, Western
blot) of hypertrophy and fibrosis markers.

Protocol 2: Diet-lInduced Obesity (DIO) Model

e Animal Model: Male C57BL/6J mice, 6 weeks old.
» Dietary Intervention:
o Feed mice a high-fat diet (HFD; e.g., 60% kcal from fat) for 10-12 weeks to induce obesity.
o A control group should be fed a standard chow diet.
» SR9009 Administration:
o Prepare SR9009 solution in an appropriate vehicle.
o Administer SR9009 at 100 mg/kg via intraperitoneal injection twice daily for 12 days.[11]
o Administer an equivalent volume of the vehicle to the control HFD group.
o Endpoint Analysis:
o Monitor body weight and food intake daily.
o At the end of the treatment period, perform glucose and insulin tolerance tests.

o Collect blood for analysis of plasma lipids, glucose, and insulin.
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o Harvest tissues (liver, adipose tissue, skeletal muscle) for histological and molecular
analyses.

Protocol 3: Middle Cerebral Artery Occlusion (MCAO)

Model for Ischemic Stroke
¢ Animal Model: Male C57BL/6J mice, 8-10 weeks old.

o Surgical Procedure (Intraluminal Suture Method):

o

Anesthetize the mouse and make a midline neck incision.

o Expose the common carotid artery (CCA), external carotid artery (ECA), and internal
carotid artery (ICA).

o Ligate the distal ECA.

o Insert a silicon-coated 6-0 nylon monofilament through the ECA stump and advance it into
the ICA to occlude the origin of the middle cerebral artery (MCA).[16][17][18]

o After 60-90 minutes of occlusion, withdraw the filament to allow for reperfusion (for
transient MCAO).

e SR9009 Administration:
o Prepare SR9009 solution in an appropriate vehicle.

o Administer SR9009 at 50 mg/kg via intraperitoneal injection once daily for 3 consecutive
days prior to MCAO surgery.[15]

o Administer an equivalent volume of the vehicle to the control group.
e Endpoint Analysis:
o Assess neurological deficits at 24 hours post-MCAO using a standardized scoring system.

o Measure infarct volume at 24 or 48 hours post-MCAOQO using TTC staining of brain slices.
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o Perform histological and molecular analyses on the ischemic brain tissue to evaluate
inflammation, apoptosis, and other relevant markers.

Signaling Pathways and Experimental Workflows
SR9009 Mechanism of Action

SR9009 primarily acts as an agonist for the nuclear receptors REV-ERBa and REV-ERBf. By
binding to these receptors, SR9009 enhances their repressive activity on target gene
transcription. A key target of REV-ERB is the Bmall gene, a critical activator component of the
core circadian clock. By repressing Bmall, SR9009 can modulate the expression of numerous
clock-controlled genes involved in metabolism and inflammation. However, recent evidence has
demonstrated that SR9009 can also exert effects independently of REV-ERB, impacting
pathways such as autophagy and the Nrf2 antioxidant response.[1][15][19][20]
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Caption: SR9009 Signaling Pathways.

Experimental Workflow for In Vivo Mouse Studies

The following diagram outlines a general workflow for conducting in vivo mouse studies with
SR9009.
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Caption: General Experimental Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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